Cas no 1935900-96-1 (3-fluoro-2-2-(trimethylsilyl)ethynylpyridine)

• Product Name: 3-fluoro-2-2-(trimethylsilyl)ethynylpyridine
• CAS No: 1935900-96-1
• MF: C₁₀H₁₂FNSi
• MW: 193.292886734009
• CID: 5247656
• Update Time: 2025-05-20

3-fluoro-2-2-(trimethylsilyl)ethynylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-fluoro-2-[2-(trimethylsilyl)ethynyl]-
• 3-fluoro-2-2-(trimethylsilyl)ethynylpyridine

• Inchi： 1S/C10H12FNSi/c1-13(2,3)8-6-10-9(11)5-4-7-12-10/h4-5,7H,1-3H3
• InChI Key： AYBZBRZNGDUVCR-UHFFFAOYSA-N
• SMILES： C1(C#C[Si](C)(C)C)=NC=CC=C1F

Additional information on 3-fluoro-2-2-(trimethylsilyl)ethynylpyridine

3-Fluoro-2-(2-(Trimethylsilyl)ethynyl)pyridine (CAS No. 1935900-96-1): A Comprehensive Overview

3-Fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine (CAS No. 1935900-96-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique fluorinated pyridine core and trimethylsilyl ethynyl substituent, offers a wide range of applications due to its chemical properties and reactivity.

The molecular structure of 3-fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine consists of a pyridine ring with a fluorine atom at the 3-position and a trimethylsilyl ethynyl group at the 2-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an attractive building block for various synthetic transformations. The trimethylsilyl ethynyl group, on the other hand, provides additional reactivity and functionalization options, enabling the synthesis of complex molecules with high precision.

In recent years, 3-fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine has been extensively studied for its potential applications in medicinal chemistry. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which make them valuable in drug discovery and development. The introduction of a fluorine atom into a molecule can significantly alter its biological activity, often leading to more potent and selective drug candidates.

One notable application of 3-fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine is in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the development of novel anti-cancer agents. The unique electronic properties of the fluorinated pyridine ring allow for the design of molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues. Additionally, the trimethylsilyl ethynyl group can be readily converted into various functional groups, such as alcohols, amines, and carboxylic acids, through well-established synthetic protocols.

Beyond medicinal chemistry, 3-fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine has also found applications in materials science. The combination of the fluorinated pyridine core and the trimethylsilyl ethynyl group makes this compound an excellent candidate for the synthesis of advanced materials with tailored properties. For example, it has been used in the preparation of functional polymers and organic semiconductors, which have potential applications in electronic devices and renewable energy technologies.

The synthetic accessibility of 3-fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine is another factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently and in high yields. One common approach involves the reaction of 3-fluoropyridine with trimethylsilylacetylene under palladium-catalyzed conditions. This method provides a straightforward and scalable route to access the target molecule, making it suitable for both academic research and industrial applications.

In addition to its synthetic utility, 3-fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine has been studied for its physical and chemical properties. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared), and MS (Mass Spectrometry) have been employed to characterize this compound comprehensively. These studies have provided valuable insights into its molecular structure and reactivity, which are essential for optimizing its use in various applications.

The stability and solubility of 3-fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine are also important considerations for its practical use. This compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in common organic solvents such as dichloromethane, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) makes it compatible with a wide range of synthetic protocols.

In conclusion, 3-fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine (CAS No. 1935900-96-1) is a highly versatile compound with significant potential in multiple fields. Its unique combination of a fluorinated pyridine core and a trimethylsilyl ethynyl substituent makes it an attractive building block for organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry.